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Compound of Interest

Compound Name:
methyl 1-methyl-1H-indole-3-

carboxylate

Cat. No.: B173790 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Methyl 1-methyl-1H-
indole-3-carboxylate

This technical guide provides a comprehensive overview of the core physicochemical

properties of methyl 1-methyl-1H-indole-3-carboxylate, tailored for researchers, scientists,

and professionals in drug development. This document includes quantitative data, detailed

experimental protocols, and visualizations of its synthetic pathway.

Physicochemical Data
The key physicochemical properties of methyl 1-methyl-1H-indole-3-carboxylate (CAS

Number: 108438-43-3) are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₁H₁₁NO₂ [1][2]

Molecular Weight 189.21 g/mol [1][2]

Melting Point 87.6-88.7 °C [2]

Boiling Point 320.2 °C at 760 mmHg [1][3]

Density 1.14 g/cm³ [1][3]

Flash Point 147.4 °C [3]

Exact Mass 189.07900 u [3]

Hydrogen Bond Acceptors 2 [3]

IUPAC Name
methyl 1-methyl-1H-indole-3-

carboxylate
[1][2]

InChI Key
RAIZQIUZLCMHAK-

UHFFFAOYSA-N
[1][3]

SMILES
CN1C=C(C2=CC=CC=C21)C(

=O)OC
[1][3]

Experimental Protocols
Detailed methodologies for the synthesis and purification of methyl 1-methyl-1H-indole-3-
carboxylate are crucial for its application in research and development.

Synthesis from 1-methyl-1H-indole-3-carboxylic acid
A common method for the synthesis of methyl 1-methyl-1H-indole-3-carboxylate is through

the esterification of 1-methyl-1H-indole-3-carboxylic acid with methanol.[4]

Materials:

1-methyl-1H-indole-3-carboxylic acid

Methanol
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Sulfuric acid (catalyst)

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

A solution of 1-methyl-1H-indole-3-carboxylic acid in an excess of methanol is prepared in a

round-bottom flask.

A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

The mixture is heated under reflux for several hours to drive the esterification reaction to

completion.

After cooling to room temperature, the excess methanol is removed under reduced pressure.

The residue is dissolved in an organic solvent and washed with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by washing with water.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated to yield the crude methyl 1-methyl-1H-indole-3-carboxylate.

The crude product can be further purified by recrystallization or column chromatography.

Copper-Catalyzed Synthesis
An alternative synthesis route involves the cross-dehydrogenative coupling of N,N-

dimethylaniline with phenyl bromoacetate derivatives using a copper(II) acetate monohydrate

catalyst in the presence of tert-butyl hydroperoxide.[5] This method provides good to excellent

yields.[5]

Materials:

N,N-dimethylaniline
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Phenyl bromoacetate derivative

Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

tert-Butyl hydroperoxide (TBHP)

Procedure:

N,N-dimethylaniline, the phenyl bromoacetate derivative, and Cu(OAc)₂·H₂O are combined

in a suitable solvent.

tert-Butyl hydroperoxide is added to the mixture, which then initiates the cross-

dehydrogenative coupling reaction.

The reaction is typically stirred at a specific temperature for a set period to ensure

completion.

Upon completion, the reaction mixture is worked up, which usually involves extraction and

washing steps.

The final product is purified using techniques like column chromatography to isolate the

methyl 1-methyl-1H-indole-3-carboxylate.

Visualizations
The following diagrams illustrate the synthetic pathway and a conceptual experimental

workflow for the characterization of methyl 1-methyl-1H-indole-3-carboxylate.
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Caption: Synthesis of Methyl 1-methyl-1H-indole-3-carboxylate.
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Synthesis & Purification

Physicochemical Characterization

Data Analysis

Chemical Synthesis
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Melting Point Determination Spectroscopic Analysis (NMR, IR, MS) Purity Analysis (HPLC)

Data Interpretation and Reporting
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Caption: Experimental Workflow for Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2035-0040
https://www.benchchem.com/product/b173790#physicochemical-properties-of-methyl-1-methyl-1h-indole-3-carboxylate
https://www.benchchem.com/product/b173790#physicochemical-properties-of-methyl-1-methyl-1h-indole-3-carboxylate
https://www.benchchem.com/product/b173790#physicochemical-properties-of-methyl-1-methyl-1h-indole-3-carboxylate
https://www.benchchem.com/product/b173790#physicochemical-properties-of-methyl-1-methyl-1h-indole-3-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b173790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b173790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

